(Z)-N-(3-(3-methoxypropyl)-4-(p-tolyl)thiazol-2(3H)-ylidene)aniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-N-(3-(3-methoxypropyl)-4-(p-tolyl)thiazol-2(3H)-ylidene)aniline is a useful research compound. Its molecular formula is C20H22N2OS and its molecular weight is 338.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Catalytic Activity
The research conducted by Kim et al. (2012) explored the catalytic activity of Zn(II) chloride complexes, involving derivatives similar to (Z)-N-(3-(3-methoxypropyl)-4-(p-tolyl)thiazol-2(3H)-ylidene)aniline. These complexes demonstrated high molecular weight and narrow polydispersity index (PDI) range in the polymerization of methyl methacrylate, suggesting potential application in polymer chemistry (Kim et al., 2012).
Structural Characterization
Böck et al. (2021) focused on the structural characterization of thiazole derivatives. Their study on mono-hydrobromide salts of N,4-diheteroaryl 2-aminothiazoles revealed distinct protonation sites and intermolecular hydrogen bonding patterns, important for understanding the chemical behavior of similar compounds (Böck et al., 2021).
Quantum Chemical Studies
Udhayakala et al. (2013) conducted quantum chemical studies on thiadiazolines, chemically related to the compound . Their research elucidated the corrosion inhibitive effects of these compounds on mild steel in acidic mediums, providing insights into their potential application in corrosion protection (Udhayakala et al., 2013).
Antimicrobial Activity
The study by Banoji et al. (2022) on pyrazol-4-yl- and 2H-chromene-based substituted anilines, structurally related to the compound , exhibited significant antimicrobial properties against various microbial strains. This suggests a potential application of similar compounds in developing new antimicrobial agents (Banoji et al., 2022).
DNA Binding and Catalytic Activities
El-Sonbati et al. (2015) explored the DNA binding and catalytic activities of Ru(III) complexes with ligands similar to this compound. These studies are crucial for understanding the interaction of such compounds with biological molecules and their potential use in biochemistry and pharmaceutical research (El-Sonbati et al., 2015).
Corrosion Monitoring
Khaled and Amin (2009) investigated the performance of thiazole derivatives in corrosion inhibition of mild steel. Their research provides valuable data on the application of such compounds in industrial corrosion protection processes (Khaled & Amin, 2009).
Properties
IUPAC Name |
3-(3-methoxypropyl)-4-(4-methylphenyl)-N-phenyl-1,3-thiazol-2-imine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2OS/c1-16-9-11-17(12-10-16)19-15-24-20(22(19)13-6-14-23-2)21-18-7-4-3-5-8-18/h3-5,7-12,15H,6,13-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRJRYMSKSXGTHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CSC(=NC3=CC=CC=C3)N2CCCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.